Clomipramine hydrochloride

Description

Clomipramine hydrochloride is the hydrochloride salt form of clomipramine, a tricyclic antidepressant (TCA) . Clomipramine, known by the brand name Anafranil, is primarily used to treat obsessive-compulsive disorder (OCD) . However, it also has off-label uses for conditions such as major depressive disorder (MDD), panic disorder, body dysmorphic disorder, and cataplexy associated with narcolepsy . Other off-label uses include the treatment of premature ejaculation, sleep paralysis, enuresis in children, and chronic pain .

As a TCA, clomipramine affects neurotransmitters in the brain, mainly by increasing the levels of serotonin and norepinephrine . It achieves this by inhibiting the reuptake of these neurotransmitters . Clomipramine can cause side effects, including dry mouth, constipation, sleepiness, and sexual dysfunction . Serious side effects may include an increased risk of suicidal behavior in young adults, seizures, mania, and liver problems . Abruptly stopping the medication can cause withdrawal symptoms .

Structurally, clomipramine is similar to other TCAs like imipramine, sharing a tricyclic ring system . The presence of a chlorine atom distinguishes clomipramine from imipramine . Like other tertiary amine TCAs, clomipramine is a more potent inhibitor of serotonin reuptake compared to secondary amine TCAs such as nortriptyline and desipramine .

• CAS No.: 17321-77-6
• Product Name: Clomipramine hydrochloride
• Molecular Formula: C19H24Cl2N2
• Molecular Weight: 351.3 g/mol
• IUPAC Name: 3-(2-chloro-5,6-dihydrobenzo[b][1]benzazepin-11-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C19H23ClN2.ClH/c1-21(2)12-5-13-22-18-7-4-3-6-15(18)8-9-16-10-11-17(20)14-19(16)22;/h3-4,6-7,10-11,14H,5,8-9,12-13H2,1-2H3;1H
• Standard InChIKey: WIMWMKZEIBHDTH-UHFFFAOYSA-N
• SMILES: C[NH+](C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl.[Cl-]
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2CCC3=C1C=C(C=C3)Cl.Cl
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: Anafranil; Chlomipramine; Chlorimipramine; Clomipramine; Clomipramine Hydrochloride; Clomipramine Maleate (1:1); Clomipramine Monohydrochloride; Hydiphen; Hydrochloride, Clomipramine; Monohydrochloride, Clomipramine
• PubChem Compound: 68539
• Last Modified: Sep 12 2023